N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide

• IUPAC Name: N'-(4-fluorophenyl)sulfonylbenzenecarboximidamide
• InChI: InChI=1S/C13H11FN2O2S/c14-11-6-8-12(9-7-11)19(17,18)16-13(15)10-4-2-1-3-5-10/h1-9H,(H2,15,16)
• InChI Key: WOGKWUHNBLQDKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NS(=O)(=O)C2=CC=C(C=C2)F)N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N/S(=O)(=O)C2=CC=C(C=C2)F)/N
• Molecular Formula: C13H11FN2O2S
• Molecular Weight: 278.30 g/mol

Description

N'-[(4-fluorophenyl)sulfonyl]benzenecarboximidamide, commonly known as FSBA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based reagent that is used to modify proteins and peptides by introducing a sulfonyl fluoride group to reactive amino acids. The modification of proteins and peptides with FSBA has been shown to have a range of applications in biochemical and physiological research.

Mechanism of Action

The mechanism of action of FSBA involves the reaction of the sulfonyl fluoride group with the amino group of reactive amino acids in proteins and peptides. The reaction results in the formation of a covalent bond between the sulfonyl fluoride group and the amino acid, which introduces a new functional group to the protein or peptide. The modification of proteins and peptides with FSBA can have a range of effects on their biochemical and physiological properties.
Biochemical and Physiological Effects:
The modification of proteins and peptides with FSBA can have a range of biochemical and physiological effects. The introduction of a sulfonyl fluoride group to reactive amino acids can alter the charge and reactivity of the modified protein or peptide. This can have effects on enzyme activity, protein stability, and protein-protein interactions. The modification of proteins and peptides with FSBA can also be used to introduce new functional groups, which can be used for a range of applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FSBA in lab experiments is its simplicity and ease of use. The synthesis of FSBA is relatively simple, and the compound can be obtained in high yields. The modification of proteins and peptides with FSBA is also a relatively simple process, which can be carried out under mild conditions. One of the main limitations of using FSBA is its specificity. FSBA can only modify reactive amino acids, which limits its applicability to certain proteins and peptides.

Future Directions

There are many potential future directions for the use of FSBA in scientific research. One potential direction is the development of new protein modification reagents that can introduce a wider range of functional groups to proteins and peptides. Another potential direction is the development of new applications for FSBA-modified proteins and peptides, such as in drug discovery or biotechnology. Overall, the use of FSBA in scientific research has shown great promise, and it is likely to continue to be an important tool for protein modification and analysis in the future.

Synthesis Methods

The synthesis of FSBA involves the reaction of 4-fluorobenzenesulfonyl chloride with 4-aminobenzonitrile in the presence of a base. The reaction proceeds through the formation of an intermediate sulfonyl isocyanate, which then reacts with the amino group of the benzene ring to form FSBA. The synthesis of FSBA is a relatively simple and straightforward process, and the compound can be obtained in high yields.

Scientific Research Applications

FSBA has been widely used in scientific research as a protein modification reagent. It has been used to introduce a sulfonyl fluoride group to reactive amino acids in proteins and peptides, which can then be used for a range of applications. One of the most common applications of FSBA is in the study of enzyme mechanisms. FSBA can be used to label the active site of an enzyme, which allows for the identification of the amino acids involved in catalysis. FSBA has also been used in the study of protein-protein interactions, where it can be used to crosslink proteins and identify interacting domains.